Cas no 52562-36-4 (9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine)
52562-36-4 structure
Product Name:9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine
CAS No:52562-36-4
MF:C11H15N5O4
MW:281.267901659012
CID:2621224
Update Time:2023-08-07
9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine Chemical and Physical Properties
Names and Identifiers
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- NSC100044
- O6-Methyl-deoxyguanosine
- 9-(2-deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine
- NCI60_000001
- 9-(2-Deoxypentofuranosyl)-6-methoxy-3,9-dihydro-2H-purin-2-imine
- 5-(2-amino-6-methoxy-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
- 9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine
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- Inchi: 1S/C11H15N5O4/c1-19-10-8-9(14-11(12)15-10)16(4-13-8)7-2-5(18)6(3-17)20-7/h4-7,17-18H,2-3H2,1H3,(H2,12,14,15)
- InChI Key: BCKDNMPYCIOBTA-UHFFFAOYSA-N
- SMILES: O1C(CO)C(CC1N1C=NC2C(=NC(N)=NC1=2)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 349
- XLogP3: 0.1
- Topological Polar Surface Area: 129
9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
52562-36-4 (9-(2-Deoxypentofuranosyl)-6-methoxy-9h-purin-2-amine) Related Products
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